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Compound of Interest

Compound Name: Cinnamyl bromide

Cat. No.: B146386 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

reactive chemical intermediates is paramount to ensuring laboratory safety and experimental

integrity. Cinnamyl bromide, a versatile reagent in organic synthesis, presents significant

health and safety risks that necessitate strict adherence to established safety protocols. This

guide provides a comprehensive overview of the essential safety precautions, handling

procedures, and emergency responses related to cinnamyl bromide, supplemented with

quantitative data, experimental workflows, and logical diagrams to facilitate a thorough

understanding of its hazard profile.

Hazard Identification and Classification
Cinnamyl bromide is classified as a corrosive substance that can cause severe skin burns

and eye damage.[1][2] It is also potentially corrosive to metals.[3] Due to its hazardous nature,

a thorough understanding of its properties is crucial before any handling.

Physical and Chemical Properties
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Property Value Reference

CAS Number 4392-24-9 [4]

Molecular Formula C₉H₉Br [4]

Molecular Weight 197.07 g/mol [3][4]

Appearance Light yellow solid [4]

Melting Point 26 - 32 °C (78.8 - 89.6 °F) [4]

Boiling Point 103 °C (217.4 °F) at 22 mmHg [4]

Flash Point 87 °C (188.6 °F) [4]

Specific Gravity 1.332 [4]

Toxicological Information
A critical aspect of the hazard assessment for any chemical is its toxicological profile. However,

for cinnamyl bromide, the toxicological properties have not been fully investigated, and

specific quantitative data such as LD50 (Lethal Dose, 50%) or LC50 (Lethal Concentration,

50%) values are not available.[4][5][6] The primary known toxicological effect is its corrosive

nature, causing severe burns upon contact with skin and eyes.[1] Ingestion can lead to severe

swelling and damage to the gastrointestinal tract.[6]

Engineering Controls and Personal Protective
Equipment (PPE)
To minimize exposure and ensure a safe working environment, a combination of engineering

controls and appropriate personal protective equipment is mandatory.

Engineering Controls
Ventilation: Work with cinnamyl bromide should be conducted in a well-ventilated area.[5] A

certified chemical fume hood is essential to control the inhalation of any dust or vapors.

Safety Showers and Eyewash Stations: These emergency facilities must be readily

accessible in the immediate vicinity of where cinnamyl bromide is handled.[5]
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Personal Protective Equipment (PPE)
The following personal protective equipment should be worn at all times when handling

cinnamyl bromide:

PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

dust, preventing severe eye

damage.[5]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and

protective clothing to prevent

skin exposure.

Prevents direct contact with

the skin, which can cause

severe burns.[5]

Respiratory Protection

A NIOSH/MSHA-approved

respirator with an appropriate

cartridge for organic vapors

and particulates may be

necessary if ventilation is

inadequate or for spill

response.

Protects the respiratory tract

from irritation and potential

damage.

Safe Handling and Storage Procedures
Proper handling and storage practices are critical to prevent accidents and maintain the

stability of cinnamyl bromide.

Handling
Avoid contact with skin, eyes, and clothing.[1]

Do not breathe dust or vapors.[5]

Wash hands thoroughly after handling.[5]

Keep away from heat, sparks, and open flames.[5]
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Use only non-sparking tools.

Take precautionary measures against static discharge.[5]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][5]

Keep refrigerated.[5]

Protect from direct sunlight and moisture.[1]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[5]

Store in a designated corrosives area.[5]

Reactivity and Decomposition Hazards
Understanding the reactivity of cinnamyl bromide is crucial for preventing hazardous

reactions.
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Cinnamyl Bromide

Strong Oxidizing Agents

Strong Bases

Hazardous Decomposition

Hazardous Reaction

Heat / Direct Sunlight

leads to

Carbon Monoxide (CO)

Carbon Dioxide (CO2)

Hydrogen Bromide (HBr)
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Start: Assemble Reaction Apparatus
(e.g., electrochemical cell with carbon cathodes)

Prepare Solution:
Dissolve cinnamyl bromide and supporting electrolyte

in an appropriate solvent (e.g., acetonitrile)
under an inert atmosphere.

Initiate Reaction:
Apply desired potential for a specified duration.
Monitor reaction progress (e.g., by TLC or GC).

Reaction Work-up:
Quench the reaction mixture.

Perform extraction with an organic solvent.

Purification:
Dry the organic layer (e.g., with Na₂SO₄).

Concentrate the solvent in vacuo.
Purify the product (e.g., by column chromatography).

Product Analysis:
Characterize the purified product

(e.g., by NMR, MS, IR spectroscopy).

End: Store product and dispose of waste.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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